Cas no 2251-59-4 (7-Bromo-2-fluoroquinoxaline)

• Product Name: 7-Bromo-2-fluoroquinoxaline
• CAS No: 2251-59-4
• MF: C₈H₄BrFN₂
• MW: 227.033164024353
• CID: 1092800
• PubChem ID: 53363524
• Update Time: 2025-04-24

7-Bromo-2-fluoroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-fluoroquinoxaline
• EN300-7924754
• Z1551956703
• 2251-59-4
• G83847
• SCHEMBL1543816

• Inchi： 1S/C8H4BrFN2/c9-5-1-2-6-7(3-5)12-8(10)4-11-6/h1-4H
• InChI Key： DBAREWVLONGICU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NC(=CN=2)F

Computed Properties

• Exact Mass: 225.95419g/mol
• Monoisotopic Mass: 225.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 7-Bromo-2-fluoroquinoxaline

7-Bromo-2-fluoroquinoxaline (CAS No. 2251-59-4): A Versatile Building Block in Pharmaceutical and Material Science

7-Bromo-2-fluoroquinoxaline (CAS No. 2251-59-4) is a highly valuable heterocyclic compound that has garnered significant attention in both pharmaceutical research and advanced material development. As a fluorinated quinoxaline derivative, this compound serves as a crucial chemical intermediate for synthesizing various bioactive molecules and functional materials. Its unique molecular structure, featuring both bromine and fluorine substituents, offers exceptional reactivity for further chemical modifications.

The growing demand for 7-Bromo-2-fluoroquinoxaline in drug discovery is closely tied to current trends in medicinal chemistry, particularly in the development of kinase inhibitors and anticancer agents. Researchers are actively exploring its potential as a pharmacophore in targeted therapies, especially in the context of precision medicine approaches that dominate modern pharmaceutical research. The compound's electron-withdrawing properties make it particularly useful for creating molecules with enhanced binding affinity and metabolic stability.

In material science, 7-Bromo-2-fluoroquinoxaline CAS 2251-59-4 has emerged as a key precursor for developing organic electronic materials. Its ability to participate in various cross-coupling reactions makes it invaluable for constructing π-conjugated systems used in OLEDs (Organic Light-Emitting Diodes) and organic semiconductors. Recent breakthroughs in flexible electronics and wearable technology have further increased interest in this compound as researchers seek to develop new materials with tunable electronic properties.

The synthesis of 7-Bromo-2-fluoroquinoxaline typically involves halogenation reactions of quinoxaline precursors, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Storage recommendations generally include protection from light and moisture at controlled temperatures to maintain stability.

Market analysis indicates steady growth in demand for 7-Bromo-2-fluoroquinoxaline 2251-59-4, particularly from pharmaceutical companies and research institutions engaged in drug discovery programs. The compound's versatility has led to its inclusion in numerous high-throughput screening libraries, and it frequently appears in patent applications for new therapeutic agents. Current pricing trends reflect its status as a specialty chemical with significant value in both academic and industrial settings.

From a regulatory perspective, 7-Bromo-2-fluoroquinoxaline requires standard laboratory safety precautions but doesn't fall under restrictive classifications. Researchers working with this compound should follow good laboratory practices, including proper ventilation and personal protective equipment. The compound's structure-activity relationships continue to be an active area of investigation, with particular focus on how its halogen substituents influence biological activity and material properties.

Recent publications highlight innovative applications of 7-Bromo-2-fluoroquinoxaline CAS No. 2251-59-4 in developing fluorescent probes for biological imaging and molecular sensors for environmental monitoring. These applications leverage the compound's photophysical properties and its ability to participate in click chemistry reactions. The growing field of theranostics (combining therapy and diagnostics) has also created new opportunities for this versatile building block.

Quality control remains paramount for 7-Bromo-2-fluoroquinoxaline suppliers, with manufacturers implementing rigorous analytical methods to ensure batch-to-batch consistency. The compound's purity is particularly critical for pharmaceutical applications where even minor impurities can affect biological testing results. Current industry standards typically require purity levels ≥98% for research-grade material, with even higher specifications for clinical development purposes.

Looking ahead, the future of 7-Bromo-2-fluoroquinoxaline appears promising as new synthetic methodologies and applications continue to emerge. The compound's role in fragment-based drug discovery and its potential in designing metal-organic frameworks (MOFs) represent particularly exciting directions for future research. As the chemical industry moves toward more sustainable practices, green chemistry approaches to synthesizing and modifying this compound are likely to gain importance.

For researchers considering working with 7-Bromo-2-fluoroquinoxaline 2251-59-4, it's worth noting that the compound's reactivity patterns have been well-documented in recent literature. Its bromine atom readily participates in palladium-catalyzed couplings, while the fluorine substituent offers opportunities for selective functionalization. These characteristics make it an excellent choice for constructing complex molecular architectures with precise control over structure and functionality.